Cas no 1805174-53-1 (Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805174-53-1
• MF: C₁₂H₁₁BrF₅NO₃
• MW: 392.116660356522
• CID: 4844153
• Update Time: 2025-05-26

Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H11BrF5NO3/c1-2-21-8(20)3-7-9(10(14)15)6(4-13)5-19-11(7)22-12(16,17)18/h5,10H,2-4H2,1H3
• InChI Key： KYWIPFOUJYTEJS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(CC(=O)OCC)=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805174-53-1): A Comprehensive Overview

Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805174-53-1) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development.

The structure of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate is notable for its bromomethyl, difluoromethyl, and trifluoromethoxy substituents, which confer it with a range of chemical properties that are highly desirable in the design of novel therapeutic agents. The presence of these functional groups not only enhances the compound's reactivity but also imparts specific biological activities that can be leveraged in various medicinal chemistry applications.

Recent research has highlighted the potential of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate as a lead compound in the development of new drugs. Studies have shown that this compound exhibits promising antimicrobial and antiviral properties, making it a valuable candidate for further investigation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of several bacterial strains, including those resistant to conventional antibiotics.

In addition to its antimicrobial properties, Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate has also shown potential in cancer research. Preliminary studies have indicated that this compound can selectively target and inhibit the proliferation of cancer cells, particularly those involved in solid tumors. The mechanism of action is believed to involve the modulation of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The synthesis of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate is a complex process that requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes involve the sequential introduction of the bromomethyl, difluoromethyl, and trifluoromethoxy groups onto a pyridine scaffold. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

The pharmacokinetic properties of Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged activity in vivo.

In terms of toxicity, studies have indicated that Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings. Preclinical studies have not reported any significant adverse effects at relevant concentrations, but ongoing research is essential to fully understand its long-term safety profile.

The future prospects for Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including infectious diseases and cancer. Additionally, researchers are investigating its potential as a scaffold for the development of new derivatives with enhanced therapeutic properties. The versatility and unique characteristics of this compound make it an exciting area of focus for both academic and industrial research.

In conclusion, Ethyl 5-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805174-53-1) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities position it as a valuable lead compound for further drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.